![molecular formula C14H19NO5S B7557090 2-[Cyclopropylmethyl-(2-methoxy-5-methylphenyl)sulfonylamino]acetic acid](/img/structure/B7557090.png)
2-[Cyclopropylmethyl-(2-methoxy-5-methylphenyl)sulfonylamino]acetic acid
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Overview
Description
2-[Cyclopropylmethyl-(2-methoxy-5-methylphenyl)sulfonylamino]acetic acid, also known as CMS, is a chemical compound that has been of great interest to the scientific community due to its potential therapeutic applications. CMS is a non-steroidal anti-inflammatory drug (NSAID) that has been shown to have anti-inflammatory and analgesic effects. In
Mechanism of Action
The mechanism of action of 2-[Cyclopropylmethyl-(2-methoxy-5-methylphenyl)sulfonylamino]acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are mediators of inflammation and pain. By inhibiting the activity of COX enzymes, this compound reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases. In addition, this compound has been shown to have antioxidant properties and has been studied for its potential use in the prevention of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
2-[Cyclopropylmethyl-(2-methoxy-5-methylphenyl)sulfonylamino]acetic acid has several advantages for lab experiments. It is a well-established compound with a known synthesis method. It has also been extensively studied for its potential therapeutic applications, making it a promising compound for further research. However, there are also limitations to the use of this compound in lab experiments. It has been shown to have low solubility in water, which can make it difficult to administer in certain experiments. In addition, this compound has been shown to have poor oral bioavailability, which can limit its potential use as a therapeutic agent.
Future Directions
There are several future directions for research on 2-[Cyclopropylmethyl-(2-methoxy-5-methylphenyl)sulfonylamino]acetic acid. One area of interest is the development of more effective and efficient synthesis methods for this compound. Another area of interest is the investigation of the mechanism of action of this compound. Further studies are also needed to determine the potential therapeutic applications of this compound in the treatment of various inflammatory and neurodegenerative diseases. Additionally, future research could focus on improving the solubility and bioavailability of this compound to increase its potential use as a therapeutic agent.
Synthesis Methods
The synthesis of 2-[Cyclopropylmethyl-(2-methoxy-5-methylphenyl)sulfonylamino]acetic acid involves several steps, including the reaction of 2-methoxy-5-methylphenylsulfonyl chloride with cyclopropylmethylamine to form the corresponding sulfonamide. This sulfonamide is then reacted with chloroacetic acid to form this compound. The synthesis method of this compound has been well-established and has been used in various studies.
Scientific Research Applications
2-[Cyclopropylmethyl-(2-methoxy-5-methylphenyl)sulfonylamino]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in various animal models. This compound has also been studied for its potential use in the treatment of osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. In addition, this compound has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-[cyclopropylmethyl-(2-methoxy-5-methylphenyl)sulfonylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5S/c1-10-3-6-12(20-2)13(7-10)21(18,19)15(9-14(16)17)8-11-4-5-11/h3,6-7,11H,4-5,8-9H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMNQABGSKBVVTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)N(CC2CC2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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